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Compound of Interest

Compound Name: Risdiplam-hydroxylate-d6

Cat. No.: B12376520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical data and methodologies

associated with the certificate of analysis for Risdiplam-hydroxylate-d6. This deuterated

internal standard is essential for the accurate bioanalysis of Risdiplam and its metabolites,

playing a key role in pharmacokinetic and drug metabolism studies. The information presented

herein is compiled from publicly available scientific literature and supplier specifications,

offering a representative example of the data and protocols required for its effective use in a

research setting.

Compound Information
Risdiplam-hydroxylate-d6 is the stable isotope-labeled analog of a metabolite of Risdiplam.

The incorporation of six deuterium atoms provides a distinct mass shift, making it an ideal

internal standard for mass spectrometry-based quantification.
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Identifier Value

Compound Name Risdiplam-hydroxylate-d6

IUPAC Name

7-(4-(hydroxy-d)-4,7-diazaspiro[2.5]octan-7-

yl)-2-(2,8-di(methyl-d3)imidazo[1,2-b]pyridazin-

6-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

Molecular Formula C₂₂H₁₇D₆N₇O₂

Molecular Weight 429.51 g/mol

CAS Number Not available

Appearance Crystalline solid

Solubility
Soluble in organic solvents such as DMSO and

methanol; limited solubility in water.[1]

Quality Control and Purity Analysis
The following tables summarize the typical quantitative data found on a certificate of analysis

for Risdiplam-hydroxylate-d6, ensuring its suitability for regulated bioanalysis.

Table 2.1: Purity and Isotopic Enrichment
Test Specification Result Method

Chemical Purity ≥98% 99.5% HPLC-UV

Isotopic Enrichment ≥98% 99.2% Mass Spectrometry

Deuterium

Incorporation
Nominal +6 amu Conforms Mass Spectrometry

Table 2.2: Identity Confirmation
Test Specification Result Method

¹H-NMR Spectroscopy Conforms to structure Conforms ¹H-NMR

Mass Spectrum
Conforms to expected

m/z
Conforms ESI-MS
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Experimental Protocols
Detailed methodologies are crucial for the proper use of Risdiplam-hydroxylate-d6 as an

internal standard. The following protocols are representative of the analytical techniques used

for its characterization and application.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is used to assess the chemical purity of the Risdiplam-hydroxylate-d6 standard.

Instrumentation:

HPLC system with UV detector

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: 5% B to 95% B over 15 minutes

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Sample Preparation:

Prepare a 1 mg/mL stock solution of Risdiplam-hydroxylate-d6 in DMSO.
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Dilute the stock solution to a final concentration of 50 µg/mL with the initial mobile phase

composition.

Mass Spectrometry for Isotopic Enrichment Analysis
This protocol determines the percentage of the deuterated species relative to any unlabeled or

partially labeled species.

Instrumentation:

High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray

ionization (ESI) source.

Mass Spectrometer Conditions:

Ionization Mode: Positive ESI

Scan Range: m/z 100-1000

Capillary Voltage: 3.5 kV

Source Temperature: 120°C

Procedure:

Infuse a dilute solution (e.g., 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid) of

Risdiplam-hydroxylate-d6 directly into the mass spectrometer.

Acquire the full scan mass spectrum.

Calculate the isotopic enrichment by comparing the peak intensities of the deuterated

molecule with any residual unlabeled compound.

LC-MS/MS Method for Quantification in Biological
Matrices
Risdiplam-hydroxylate-d6 is used as an internal standard for the quantification of Risdiplam

and its metabolites in matrices such as plasma or serum.[2][3]
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Instrumentation:

UHPLC system coupled to a triple quadrupole mass spectrometer.

Sample Preparation (Protein Precipitation):[3]

To 50 µL of plasma sample, add 150 µL of acetonitrile containing Risdiplam-hydroxylate-
d6 at a known concentration (e.g., 10 ng/mL).

Vortex for 1 minute to precipitate proteins.

Centrifuge at 10,000 x g for 5 minutes.

Transfer the supernatant to a clean vial for injection.

LC-MS/MS Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometry:

Ionization: ESI Positive

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Risdiplam (Analyte): Precursor ion > Product ion

Risdiplam-hydroxylate-d6 (IS): Precursor ion > Product ion
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Visualizations
The following diagrams illustrate key processes related to the use and analysis of Risdiplam

and its deuterated internal standard.

De Novo Synthesis

Risdiplam Precursor Introduction of Deuterium
(d6-reagents) Deuterated Intermediate Chromatographic

Purification Risdiplam-hydroxylate-d6

Click to download full resolution via product page

A generalized workflow for the synthesis of a deuterated internal standard.
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LC-MS/MS Quantification Workflow

Biological Sample
(e.g., Plasma)

Spike with
Risdiplam-hydroxylate-d6 (IS)

Protein Precipitation

LC-MS/MS Analysis

Quantification
(Analyte/IS Ratio)

Click to download full resolution via product page

Typical bioanalytical workflow using a deuterated internal standard.

Risdiplam Metabolism Pathway

Risdiplam FMO1, FMO3
CYP1A1, CYP2J2, CYP3A4, CYP3A7

M1 Metabolite
(Pharmacologically Inactive)
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Primary metabolic pathway of Risdiplam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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